Cas no 865592-38-7 (N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl-3-(dimethylamino)benzamide)

• Product Name: N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl-3-(dimethylamino)benzamide
• CAS No: 865592-38-7
• MF: C₂₀H₂₄N₄O₃S₂
• MW: 432.559561729431
• CID: 6173633
• PubChem ID: 4157480
• Update Time: 2025-05-16

N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl-3-(dimethylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl-3-(dimethylamino)benzamide
• N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]-3-(dimethylamino)benzamide
• AKOS002051508
• 865592-38-7
• N-(6-(N,N-diethylsulfamoyl)benzo[d]thiazol-2-yl)-3-(dimethylamino)benzamide
• F1420-0737

• Inchi： 1S/C20H24N4O3S2/c1-5-24(6-2)29(26,27)16-10-11-17-18(13-16)28-20(21-17)22-19(25)14-8-7-9-15(12-14)23(3)4/h7-13H,5-6H2,1-4H3,(H,21,22,25)
• InChI Key： MGCZODBATSKEKK-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)SC(NC(C1=CC=CC(=C1)N(C)C)=O)=N2)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 432.12898299g/mol
• Monoisotopic Mass: 432.12898299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 119Ų

Additional information on N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl-3-(dimethylamino)benzamide

N-6-(Diethylsulfamoyl)-1,3-Benzothiazol-2-yl-3-(Dimethylamino)Benzamide: A Comprehensive Overview

CAS No 865592-38-7 corresponds to the compound N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl-3-(dimethylamino)benzamide, a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a benzothiazole ring system, a diethylsulfamoyl group, and a dimethylamino substituent. These functional groups contribute to its versatile chemical properties and reactivity.

The molecular structure of this compound is composed of three primary components: the benzothiazole core, the diethylsulfamoyl substituent at the N6 position, and the dimethylamino-substituted benzamide group attached to the 2-position of the benzothiazole ring. The benzothiazole moiety is a well-known heterocyclic structure that exhibits significant aromatic stability and electronic versatility. The presence of the diethylsulfamoyl group introduces additional electron-donating properties, enhancing the compound's ability to participate in various chemical reactions. Furthermore, the dimethylamino group contributes to the molecule's basicity and can influence its solubility and bioavailability.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing this compound. One such approach involves a multi-step synthesis pathway that begins with the preparation of intermediates such as diethylthiourea derivatives and subsequent coupling reactions with benzothiazole precursors. The optimization of reaction conditions, including temperature and catalyst selection, has significantly improved the yield and purity of the final product. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for structurally complex molecules in various industries.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for drug development due to its unique pharmacokinetic properties. Studies have demonstrated that its structure can be tailored to target specific biological pathways, making it a valuable candidate for anti-inflammatory and antitumor agents. Additionally, its ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and catalysis.

The incorporation of this compound into advanced materials is another area of active research. Its ability to act as a ligand in metalloorganic frameworks (MOFs) and other porous materials has been explored for applications in gas storage and separation. Furthermore, its electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices.

In conclusion, CAS No 865592-38-7 represents a highly versatile compound with significant potential across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application development, position it as an important molecule for future research and industrial applications.